3-fluoro-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzamide
• InChI: InChI=1S/C17H13FN4OS2/c18-12-4-1-3-11(9-12)16(23)19-7-6-13-10-25-17-20-15(21-22(13)17)14-5-2-8-24-14/h1-5,8-10H,6-7H2,(H,19,23)
• InChI Key: YPSVSMMUUKTXJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CS4
• Molecular Formula: C17H13FN4OS2
• Molecular Weight: 372.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. The thiazole and triazole rings are five-membered rings containing nitrogen and sulfur atoms, while the thiophene ring is a five-membered ring containing a sulfur atom. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Antioxidant Activity

. This means they can neutralize harmful free radicals in the body, potentially preventing damage to cells and tissues.

Analgesic and Anti-inflammatory Activity

. This could make them useful in the development of new pain relief and anti-inflammatory drugs.

Antimicrobial and Antifungal Activity

. This suggests they could be used in the development of new antimicrobial and antifungal agents.

Antiviral Activity

. This could make them valuable in the creation of new antiviral drugs.

Diuretic Activity

. This means they could help increase the amount of water and salt expelled from the body as urine.

Anticonvulsant Activity

. This suggests they could be used in the treatment of conditions like epilepsy.

Neuroprotective Activity

. This means they could help protect nerve cells against damage, injury, or degeneration.

Antitumor or Cytotoxic Activity

. This suggests they could be used in the development of new cancer treatments.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various targets to exert their effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution , which could be key in its interaction with its targets.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence its bioavailability.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .